Cas no 119791-41-2 (Emamectin)

• Product Name: Emamectin
• CAS No: 119791-41-2
• MF: C₄₉H₇₅NO₁₃
• MW: 886.118716478348
• CID: 63447
• PubChem ID: 11549937
• Update Time: 2025-04-18

Emamectin Chemical and Physical Properties

Names and Identifiers

• Emamectin
• 4"-Deoxy-4"-epi-methylaminoavermectin B1
• 4'-epi-methylamino-4'-deoxyavermectin B1
• Methylamino abamectin
• EMAMECTIN BENZOATE
• Emamectin Solution
• Avermectin B1,4'-deoxy-4'-(methylamino)-,(4'R)
• Mk-243
• Mk 243
• Hsdb 7577
• Emamectin [iso]
• Emamectin Solution, 100ppm
• 4''-epi-methylamino-4''-deoxyavermectin B1
• Avermectin B1, 4''-deoxy-4''-(methylamino)-, (4''R)-
• CHEBI:39231
• NSC-781687
• emamectin B1a
• Emmamectin isomer
• 155569-91-8
• NS00000128
• 119791-41-2
• J-004450
• SCHEMBL229406
• NSC781687
• CHEMBL1907098
• DTXSID301045898
• 137335-79-6
• Q27119776
• CXEGAUYXQAKHKJ-NSBHKLITSA-N

• Inchi： 1S/C49H75NO13/c1-12-26(2)44-29(5)18-19-48(63-44)24-35-21-34(62-48)17-16-28(4)43(27(3)14-13-15-33-25-56-46-42(51)30(6)20-36(47(52)59-35)49(33,46)53)60-40-23-38(55-11)45(32(8)58-40)61-39-22-37(54-10)41(50-9)31(7)57-39/h13-16,18-20,26-27,29,31-32,34-46,50-51,53H,12,17,21-25H2,1-11H3/b14-13+,28-16+,33-15+/t26-,27-,29-,31-,32-,34+,35-,36-,37-,38-,39-,40-,41-,42+,43-,44+,45-,46+,48+,49+/m0/s1
• InChI Key： CXEGAUYXQAKHKJ-NSBHKLITSA-N
• SMILES： O1CC2=CC=C[C@H](C)[C@@H](C(C)=CC[C@@H]3C[C@@H](C[C@]4(C=C[C@H](C)[C@@H]([C@@H](C)CC)O4)O3)OC([C@@H]3C=C(C)[C@H]([C@@H]1[C@]32O)O)=O)O[C@H]1C[C@@H]([C@H]([C@H](C)O1)O[C@H]1C[C@@H]([C@H]([C@H](C)O1)NC)OC)OC |c:2,t:4,10|

Computed Properties

• Exact Mass: 1007.56000
• Monoisotopic Mass: 1727.010235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 123
• Rotatable Bond Count: 15
• Complexity: 3430
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 39
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 322

Experimental Properties

• Density: 1.21
• Melting Point: 141-146 °C /Emamectin benzoate/
• Boiling Point: 935°C at 760 mmHg
• Flash Point: 519.3°C
• Refractive Index: 1.565
• PSA: 199.16000
• LogP: 7.38020